Cas no 1225750-14-0 (4-chloro-3-(3,4-difluorophenyl)benzoic Acid)

• Product Name: 4-chloro-3-(3,4-difluorophenyl)benzoic Acid
• CAS No: 1225750-14-0
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD16484286
• CID: 1215431
• PubChem ID: 52984003
• Update Time: 2025-06-30

4-chloro-3-(3,4-difluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(3,4-difluorophenyl)benzoic Acid
• MFCD16484286
• DTXSID80680809
• 6-Chloro-3',4'-difluoro[1,1'-biphenyl]-3-carboxylic acid
• 1225750-14-0
• 4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95%

• MDL： MFCD16484286
• Inchi： 1S/C13H7ClF2O2/c14-10-3-1-8(13(17)18)5-9(10)7-2-4-11(15)12(16)6-7/h1-6H,(H,17,18)
• InChI Key： JLFMKSNGWRQZJH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 268.01
• Monoisotopic Mass: 268.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3A^2

Additional information on 4-chloro-3-(3,4-difluorophenyl)benzoic Acid

Comprehensive Overview of 4-chloro-3-(3,4-difluorophenyl)benzoic Acid (CAS No. 1225750-14-0): Properties, Applications, and Industry Relevance

4-chloro-3-(3,4-difluorophenyl)benzoic Acid (CAS No. 1225750-14-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chloro-difluorophenyl benzoic acid derivative exhibits a molecular formula of C₁₃H₇ClF₂O₂ and a molecular weight of 268.64 g/mol. Its distinct halogen-substituted aromatic system makes it valuable for designing bioactive molecules, particularly in drug discovery programs targeting enzyme modulation.

The compound's dual fluorine-chloro substitution pattern enhances its metabolic stability and lipophilicity, critical factors in modern medicinal chemistry optimization. Researchers frequently explore its potential as a building block for kinase inhibitors or GPCR-targeted therapeutics, aligning with current trends in personalized medicine. Recent patent analyses reveal growing interest in similar polyhalogenated benzoic acid derivatives for oncology and inflammation applications.

From a synthetic chemistry perspective, 4-chloro-3-(3,4-difluorophenyl)benzoic Acid serves as a versatile intermediate. Its carboxylic acid functionality allows for diverse derivatization through esterification, amidation, or reduction reactions. The electron-deficient aromatic ring facilitates nucleophilic aromatic substitution, enabling further structural elaboration. These properties make it particularly valuable for creating structure-activity relationship (SAR) libraries in lead optimization phases.

Environmental and regulatory considerations for this compound reflect broader industry concerns about sustainable chemical synthesis. Manufacturers are increasingly adopting green chemistry principles in its production, such as catalytic halogenation methods and solvent recovery systems. Analytical methods for 4-chloro-3-(3,4-difluorophenyl)benzoic Acid typically involve HPLC with UV detection (λ_max ~254 nm) or LC-MS for impurity profiling.

The compound's physicochemical properties warrant special handling considerations. With a predicted logP of ~3.2, it demonstrates moderate hydrophobicity ideal for balancing cell membrane permeability and aqueous solubility in biological systems. Thermal analysis (DSC) typically shows a melting point range of 180-185°C, indicating good crystalline stability for formulation development.

Emerging applications include its use in crop protection chemicals, where similar halogenated aromatic acids show herbicidal activity. The agrochemical sector values such compounds for developing next-generation selective herbicides with improved environmental profiles. Additionally, materials science researchers are investigating its potential as a monomer for high-performance polymers with enhanced thermal and chemical resistance.

Quality control specifications for CAS 1225750-14-0 typically require ≥98% purity by HPLC, with strict limits on residual solvents and heavy metals. Advanced purification techniques like recrystallization from ethanol/water mixtures or preparative chromatography are commonly employed. Storage recommendations generally suggest protection from light in sealed containers at ambient temperature.

The global market for 4-chloro-3-(3,4-difluorophenyl)benzoic Acid reflects increasing demand from contract research organizations and specialty chemical suppliers. Pricing trends correlate with fluorochemical availability and custom synthesis complexity. Current research publications indicate particular interest from academic institutions studying fluorine effects in drug design and bioisosteric replacement strategies.

Future developments may explore the compound's utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design, two rapidly growing areas in drug discovery. Its structural features position it well for creating bifunctional molecules in targeted protein degradation approaches. The scientific community continues to investigate novel synthetic routes to improve yield and reduce the environmental footprint of its production.

For researchers working with 1225750-14-0, proper characterization should include 1H/13C NMR (typically in DMSO-d₆), FT-IR spectroscopy (showing characteristic C=O stretch at ~1680 cm^-1), and elemental analysis. These analytical data are crucial for confirming batch-to-batch consistency and establishing structure-property relationships in derivative compounds.